![molecular formula C22H19FN2O3S B2369412 N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide CAS No. 922388-60-1](/img/structure/B2369412.png)
N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide
Description
N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activities
Compounds bearing structural similarities to N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide have been studied for their anticonvulsant properties. For example, alpha-furan-2-yl alpha-acetamido-N-benzylacetamides displayed significant protection against seizures induced by maximal electroshock in mice, with some derivatives offering excellent protection comparable to phenytoin, a well-known anticonvulsant (Kohn et al., 1993). This suggests that N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide could potentially be explored for anticonvulsant activity, given the presence of the furan moiety in its structure.
Antifungal Effects
Another study focused on the synthesis of heterocyclic compounds including 2-arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives, which showed promising antifungal effects against various fungi species, indicating that compounds with furan and acetamide groups can have significant biological activity (Kaplancıklı et al., 2013). This opens up possibilities for N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide to be evaluated for antifungal applications.
Anti-inflammatory and Antitumor Activities
Derivatives containing chloro- and fluoro-substituted phenyl groups along with acetamide functionality have been synthesized and shown to possess anti-inflammatory and antitumor activities (Sunder et al., 2013). This suggests that N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide might also exhibit similar biological properties due to the presence of the fluorophenyl group.
properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O3S/c1-2-27-18-6-3-7-19-21(18)24-22(29-19)25(14-17-5-4-12-28-17)20(26)13-15-8-10-16(23)11-9-15/h3-12H,2,13-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMTDHRXQAQGLFQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CO3)C(=O)CC4=CC=C(C=C4)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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